2-[4-(4-chlorophenyl)-5-(2,5-dimethyl-1H-pyrrol-1-yl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazole

• IUPAC Name: 2-[4-(4-chlorophenyl)-5-(2,5-dimethylpyrrol-1-yl)pyrazol-1-yl]-4-phenyl-1,3-thiazole
• InChI: InChI=1S/C24H19ClN4S/c1-16-8-9-17(2)28(16)23-21(18-10-12-20(25)13-11-18)14-26-29(23)24-27-22(15-30-24)19-6-4-3-5-7-19/h3-15H,1-2H3
• InChI Key: GLKWXZCBVKCVPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=C(C=NN2C3=NC(=CS3)C4=CC=CC=C4)C5=CC=C(C=C5)Cl)C
• Molecular Formula: C24H19ClN4S
• Molecular Weight: 431.0 g/mol
• CAS No.: 956756-80-2

Description

2-[4-(4-chlorophenyl)-5-(2,5-dimethyl-1H-pyrrol-1-yl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazole is a useful research compound. Its molecular formula is C24H19ClN4S and its molecular weight is 430.95. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

Compounds containing pyrazole and thiazole rings, akin to the specified chemical structure, have been extensively studied for their biological activities. These activities range from antimicrobial to anticancer properties. For instance, pyrazole derivatives are known for their significant role in medicinal chemistry due to their pharmacophore presence in many biologically active compounds. These derivatives are utilized as synthons in organic synthesis and have widespread biological activities such as anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, anticonvulsant, antihistaminic, and anti-HIV properties (Dar & Shamsuzzaman, 2015).

Chemical Transformations and Synthetic Pathways

The chemical reactivity and transformations of pyrazoline and thiazole derivatives provide valuable insights into the synthesis of various heterocyclic compounds. For example, pyrazolines are used as building blocks for creating a plethora of heterocyclic compounds including pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, and spiropyrans. Their unique reactivity under mild conditions facilitates the generation of diverse cynomethylene dyes and offers pathways for innovative transformations (Gomaa & Ali, 2020).

Applications in Organic Electronics and Photovoltaics

The application of heterocyclic compounds extends into organic electronics and photovoltaics, where the structural elements similar to the specified compound contribute to the development of organic semiconductors, light-emitting diodes (OLEDs), and solar cells. The incorporation of pyrazole and thiazole moieties into π-extended conjugated systems is instrumental in creating novel optoelectronic materials. These materials are explored for their electroluminescent properties and potential in fabricating devices such as organic light-emitting diodes (OLEDs) and solar cells, showcasing the versatility of heterocyclic compounds in material science (Lipunova et al., 2018).

Antifungal and Agrochemical Research

In agrochemical research, the efficacy of heterocyclic compounds against plant pathogens is of significant interest. For example, compounds tested against Fusarium oxysporum, the causative agent of Bayoud disease in date palms, illustrate the potential of heterocyclic chemistry in developing antifungal agents. The study of structure-activity relationships (SAR) and the identification of pharmacophore sites within these compounds enhance our understanding of their biological activity and inform the design of targeted molecules for agricultural applications (Kaddouri et al., 2022).